Cas no 112404-29-2 (1,3-Cyclohexanedione, 5,5-dimethyl-2-[2-(4-nitrophenyl)-2-oxoethyl]-)
112404-29-2 structure
Product Name:1,3-Cyclohexanedione, 5,5-dimethyl-2-[2-(4-nitrophenyl)-2-oxoethyl]-
CAS No:112404-29-2
MF:C16H17NO5
MW:303.309884786606
CID:1203677
PubChem ID:11266653
Update Time:2025-04-20
1,3-Cyclohexanedione, 5,5-dimethyl-2-[2-(4-nitrophenyl)-2-oxoethyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Cyclohexanedione, 5,5-dimethyl-2-[2-(4-nitrophenyl)-2-oxoethyl]-
- 5,5-DIMETHYL-2-(2-(4-NITROPHENYL)-2-OXOETHYL)CYCLOHEXANE-1,3-DIONE
- 5,5-dimethyl-2-[2-(4-nitrophenyl)-2-oxoethyl]cyclohexane-1,3-dione
- 112404-29-2
- DTXSID70460652
-
- Inchi: 1S/C16H17NO5/c1-16(2)8-14(19)12(15(20)9-16)7-13(18)10-3-5-11(6-4-10)17(21)22/h3-6,12H,7-9H2,1-2H3
- InChI Key: IFOJKBXDKDBZHM-UHFFFAOYSA-N
- SMILES: O=C1C(CC(C2C=CC(=CC=2)[N+](=O)[O-])=O)C(CC(C)(C)C1)=O
Computed Properties
- Exact Mass: 303.11067264g/mol
- Monoisotopic Mass: 303.11067264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 477
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 97Ų
1,3-Cyclohexanedione, 5,5-dimethyl-2-[2-(4-nitrophenyl)-2-oxoethyl]- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
112404-29-2 (1,3-Cyclohexanedione, 5,5-dimethyl-2-[2-(4-nitrophenyl)-2-oxoethyl]-) Related Products
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